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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the selectivity of the herbicide
Flurtamone in different cereal varieties, including wheat, barley, rye, and oats. Flurtamone is
a pre- and early post-emergence herbicide used for the control of broadleaf and grass weeds.
Its mode of action is the inhibition of phytoene desaturase (PDS), a key enzyme in the
carotenoid biosynthesis pathway. This inhibition leads to the depletion of carotenoids, which
protect chlorophyll from photooxidation, resulting in bleaching of susceptible plants.

The selectivity of Flurtamone in cereals is a critical aspect for its safe and effective use. This
guide summarizes available experimental data on crop tolerance, presents detailed
experimental protocols for assessing herbicide selectivity, and provides a comparative overview
with alternative herbicides.

Quantitative Data on Cereal Selectivity

The following tables summarize the available quantitative data on the selectivity of
Flurtamone, primarily from studies involving co-formulations with other active ingredients such
as Diflufenican and Flufenacet. It is important to note that direct comparative studies of
Flurtamone alone across all four cereal varieties are limited in the public domain.

Table 1: Phytotoxicity of a Flufenacet and Diflufenican Mixture (including a PDS inhibitor) on
Wheat and Barley
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Growth . Plant Dry
Herbicide . .
. Stage at Height Weight Referenc
Cereal Cultivar o Treatmen . .
Applicati ¢ Reductio Reductio e
on n (%) n (%)
Flufenacet
240 g/ha
BBCH 11 ( g/ha)
Bread ) ) +
'Elisavet' (First Leaf ] ] 15 25 [1]
Wheat Diflufenica
Unfolded)
n (120
g/ha)
Flufenacet
BBCH 12 (240 g/ha)
Bread ] (Second +
‘Elisavet' ) ) 8 12 [1]
Wheat Leaf Diflufenica
Unfolded) n (120
g/ha)
Flufenacet
240 g/ha
BBCH 11 ( g/ha)
Bread 'Ippolytos’ (First Leaf ’ 12 22 [1]
olytos irst Lea
Wheat PPOY Diflufenica
Unfolded)
n (120
g/ha)
Flufenacet
BBCH 12 (240 g/ha)
Bread (Second +
'Ippolytos’ ] ) 7 10 [1]
Wheat Leaf Diflufenica
Unfolded) n (120
g/ha)
Flufenacet
240 g/ha
BBCH 11 ( g/ha)
+
Barley 'Ippolytos’ (First Leaf ) ) 18 30 [1]
Diflufenica
Unfolded)
n (120
g/ha)
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Flufenacet
BBCH 12 (240 g/ha)
Barley 'Ippolytos’ (Second " 10 15 [1]
Leaf Diflufenica
Unfolded) n (120
g/ha)

Note: While this study did not use Flurtamone directly, Diflufenican also acts on carotenoid
biosynthesis, providing an indication of cereal sensitivity to this mode of action. The study
revealed that both wheat and barley showed greater sensitivity when the herbicide mixture was
applied at the earlier growth stage (BBCH 11)[1]. Barley generally exhibited slightly higher
sensitivity than wheat[1].

Table 2: Tolerance of Winter Wheat Cultivars to a Diflufenican and Flurtamone Mixture

o Observed
. Herbicide o Impact on
Cereal Cultivars Phytotoxicit Lo Reference
Treatment Grain Yield
y
Zyta,
) Tonacja, Diflufenican + Complete No negative
Winter Wheat , (2]
Sukces, Flurtamone tolerance impact

Clever, Kobra

Note: This study indicates a high level of safety for the tested winter wheat cultivars to a

herbicide mixture containing Flurtamone[2].
Selectivity in Rye and Oats:

Quantitative, comparative data for the selectivity of Flurtamone in rye and oats is scarce in
publicly available literature. However, product labels and regulatory documents from Bayer
indicate that formulations containing Flurtamone are registered for use in both spring and
winter varieties of rye and oats[2][3]. These documents also suggest that oats may exhibit
higher sensitivity, with potential phytotoxicity symptoms such as bleaching, necrosis, and

stunting.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.mdpi.com/2304-8158/10/1/78
https://www.benchchem.com/product/b1673484?utm_src=pdf-body
https://www.mdpi.com/2304-8158/10/1/78
https://www.mdpi.com/2304-8158/10/1/78
https://www.benchchem.com/product/b1673484?utm_src=pdf-body
https://www.bayer.com/sites/default/files/M-482325-01-3.PDF
https://www.benchchem.com/product/b1673484?utm_src=pdf-body
https://www.bayer.com/sites/default/files/M-482325-01-3.PDF
https://www.benchchem.com/product/b1673484?utm_src=pdf-body
https://www.benchchem.com/product/b1673484?utm_src=pdf-body
https://www.bayer.com/sites/default/files/M-482325-01-3.PDF
https://www.bayer.com/sites/default/files/M-482323-01-3.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Validation & Comparative
Check Availability & Pricing

BENGHE

Comparison with Alternative Herbicides

A variety of herbicides with different modes of action are available for broadleaf weed control in
cereals. The choice of herbicide depends on the weed spectrum, crop variety, and rotational
plans.

Table 3: Alternative Herbicides for Broadleaf Weed Control in Cereals

Active Ingredient(s)

Mode of Action
(HRAC Group)

Cereal Crops

Key Weeds
Controlled

Group 4 (Synthetic

Wheat, Barley, Rye,

Many broadleaf

2,4-D _
Auxins) Oats weeds
MCPA Group 4 (Synthetic Wheat, Barley, Rye, Many broadleaf
Auxins) Oats weeds
Broadleaf weeds,
) Group 6 (Photosystem  Wheat, Barley, Rye, including some
Bromoxynil

Il Inhibitor)

Oats

resistant to other

herbicides

Metsulfuron-methyl

Group 2 (ALS
Inhibitors)

Wheat, Barley,

Triticale

Broadleaf weeds

Tribenuron-methyl

Group 2 (ALS

Wheat, Barley, Oats

Broadleaf weeds

Inhibitors)
Group 2 (ALS Wheat, Barley, Rye, Broadleaf weeds,
Florasulam . ) )
Inhibitors) Oats including cleavers
) Group 4 (Synthetic )
Clopyralid Wheat, Barley, Oats Thistles, mayweeds

Auxins)

Experimental Protocols

The assessment of herbicide selectivity is crucial for the development and registration of new
products. The following sections detail typical methodologies used in these evaluations.

Phytotoxicity Assessment in Cereals
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Objective: To evaluate the tolerance of different cereal varieties to a herbicide at various growth
stages and application rates.

Experimental Design:

e Layout: Randomized Complete Block Design (RCBD) with a split-plot arrangement is often
used. Cereal varieties are the main plots, and herbicide treatments are the sub-plots.

» Replicates: A minimum of three to four replicates are used to ensure statistical validity.

o Plot Size: Plot dimensions are typically in the range of 1.5-2 meters wide and 5-10 meters
long.

Treatments:

» Herbicide Rates: At least two rates are typically evaluated: the proposed label rate (1x) and a
higher rate (e.g., 2x) to simulate overlapping applications and assess the margin of safety.

o Application Timing: Herbicides are applied at different crop growth stages (e.g., BBCH 11-13,
early tillering) to determine the optimal application window for crop safety.

» Control: An untreated control for each variety is included for comparison.
Data Collection:

» Visual Phytotoxicity Ratings: Crop injury is visually assessed at regular intervals after
application (e.g., 7, 14, 21, and 28 days after treatment - DAT). A rating scale of 0 to 100 is
commonly used, where 0 indicates no visible injury and 100 indicates complete crop death.
Symptoms recorded include:

o Chlorosis (yellowing)

[e]

Necrosis (tissue death)

(¢]

Stunting (reduced growth)

[¢]

Bleaching
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o Malformed growth

o Plant Height and Biomass: Plant height and above-ground biomass (dry weight) are
measured at specific time points to quantify the impact on crop growth.

 Yield and Yield Components: At maturity, grain yield is determined. Yield components such
as the number of heads per unit area, number of grains per head, and thousand-grain weight
may also be measured.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the mode of
action of Flurtamone and a typical experimental workflow for assessing herbicide selectivity.

Geranylgeranyl
pyrophosphate R
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Phytoene Desaturase (PDS)
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Flurtamone's inhibition of Phytoene Desaturase.
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Workflow for assessing herbicide selectivity in cereals.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1673484?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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